Cas no 704892-60-4 ((R)-1-(2-Methoxyphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride
• CAS No: 704892-60-4
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD11101181
• CID: 1025812
• PubChem ID: 45072337
• Update Time: 2025-06-28

(R)-1-(2-Methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride
• (1R)-1-(2-methoxyphenyl)ethanamine,hydrochloride
• (R)-(+)-2-METHOXY A-METHYLBENZYLAMINE-HCL
• (R)-1-(2-Methoxyphenyl)ethamine hydrochloride
• (R)-1-(2-Methoxyphenyl)ethanaminehydrochloride
• CS-0158193
• AKOS015923129
• MFCD11101181
• (r)-(+)-2-methoxy a-methylbenzylamine hcl
• AKOS016003415
• BS-17951
• (R)-1-(2-Methoxyphenyl)ethanamine HCl
• (1R)-1-(2-Methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• EN300-349303
• (1R)-1-(2-methoxyphenyl)ethan-1-amine hydrochloride
• 704892-60-4
• (R)-2-methoxy a-methylbenzylamine HCl
• (1R)-1-(2-methoxyphenyl)ethanamine hydrochloride
• DTXSID90662530
• Y10162
• A866605
• (1R)-1-(2-methoxyphenyl)ethanamine;hydrochloride
• (1R)-1-(2-Methoxyphenyl)ethanamine hydrochloride (1:1)

• MDL： MFCD11101181
• Inchi： 1S/C9H13NO.ClH/c1-7(10)8-5-3-4-6-9(8)11-2;/h3-7H,10H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： NTKNCZHNEDRTEP-OGFXRTJISA-N
• SMILES： Cl.O(C)C1C=CC=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 187.07600
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.21720

(R)-1-(2-Methoxyphenyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride

Comprehensive Overview of (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride (CAS No. 704892-60-4): Properties, Applications, and Industry Insights

(R)-1-(2-Methoxyphenyl)ethanamine hydrochloride (CAS No. 704892-60-4) is a chiral amine derivative with significant relevance in pharmaceutical and fine chemical industries. This compound, characterized by its enantiomeric purity and methoxy-substituted aromatic ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it preferable for research and industrial applications. The growing demand for chiral building blocks in drug discovery underscores the importance of this compound.

In recent years, the focus on asymmetric synthesis and green chemistry has amplified interest in compounds like (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride. Researchers frequently search for "chiral amine applications" or "CAS 704892-60-4 solubility data," reflecting its utility in optimizing reaction pathways. The compound's structural motif is also linked to neurotransmitters, aligning with trends in CNS drug development and precision medicine.

The synthesis of (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride typically involves enantioselective reduction or resolution techniques, with advancements in catalytic methods improving yield and sustainability. Analytical techniques such as HPLC and NMR are essential for verifying its optical purity, a key parameter for regulatory compliance. Industry professionals often inquire about "scale-up challenges for chiral amines" or "704892-60-4 suppliers," highlighting its commercial viability.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing ligands for catalysis. Its methoxy group offers tunable electronic properties, relevant to organic electronics research. Discussions on platforms like ScienceDirect and PubMed frequently cite its role in structure-activity relationship (SAR) studies.

Regulatory and safety profiles of (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride adhere to REACH and GMP standards, ensuring its safe handling in laboratories. Searches for "CAS 704892-60-4 safety data sheet" or "chiral amine storage conditions" reflect user concerns about best practices. Proper lyophilization and argon packaging are recommended to maintain its stability.

In conclusion, (R)-1-(2-Methoxyphenyl)ethanamine hydrochloride exemplifies the intersection of chiral chemistry and industrial innovation. Its versatility in drug design, coupled with evolving synthetic methodologies, positions it as a compound of enduring scientific and commercial interest.